Cas no 50557-39-6 (cholest-1-en-3-one)

• Product Name: cholest-1-en-3-one
• CAS No: 50557-39-6
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 933926
• PubChem ID: 284208
• Update Time: 2025-04-19

cholest-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• cholest-1-en-3-one
• 10,13-dimethyl-17-(6-methylheptan-2-yl)-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 1-CHOLESTEN-3-ONE
• DTXSID60300912
• A828370
• NSC-139989
• NSC139989
• 50557-39-6
• 5.alpha.-Cholest-1-en-3-one
• Cholest-1-en-3-one, (5.alpha.)-

• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h13,15,18-20,22-25H,6-12,14,16-17H2,1-5H3
• InChI Key： IIPHPVVRBVBREZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(C)C(C1)CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 384.33942
• Monoisotopic Mass: 384.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives